N~1~,N~2~,N~4~-Tris(6-aminohexyl)aspartamide

• CAS No.: 95758-48-8
• Molecular Formula: C22H48N6O2
• Molecular Weight: 428.7 g/mol
• IUPAC Name: N,N'-bis(6-aminohexyl)-2-(6-aminohexylamino)butanediamide
• InChI: InChI=1S/C22H48N6O2/c23-13-7-1-4-10-16-26-20(22(30)28-18-12-6-3-9-15-25)19-21(29)27-17-11-5-2-8-14-24/h20,26H,1-19,23-25H2,(H,27,29)(H,28,30)
• InChI Key: URIFRKZNOXMWFA-UHFFFAOYSA-N
• Canonical SMILES: C(CCCNC(CC(=O)NCCCCCCN)C(=O)NCCCCCCN)CCN

Description

N~1~,N~2~,N~4~-Tris(6-aminohexyl)aspartamide is a useful research compound. Its molecular formula is C22H48N6O2 and its molecular weight is 428.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethyl maleate (72 g, 0.5 moles) is added over a 2-3 hour period to a solution of 1,6-hexanediamine (174 g, 1.5 moles) in toluene (360 g) at 75°-80° C. The reaction temperature rises from 80° to 110° C. under reflux conditions. After the addition is completed, methanol is distilled at a reaction temperature of 120°-125° C. Additional toluene (320 g) is added to maintain reaction volume. The reaction may be followed by amine titration or by disappearance of the methyl ester in the 1H NMR spectrum. After the reaction is complete, toluene is removed under vacuum (50°-70° C., 15-20 mm Hg) to give N,N'-bis(6-aminohexyl)-2-[(6-aminohexyl)amino]butanediamide as a viscous liquid which solidifies on standing.